Cas no 1213162-92-5 ((R)-1-(2-chloro-6-fluorophenyl)propan-1-amine)

• Product Name: (R)-1-(2-chloro-6-fluorophenyl)propan-1-amine
• CAS No: 1213162-92-5
• MF: C₉H₁₁ClFN
• MW: 187.641744852066
• CID: 6845410
• PubChem ID: 78960938
• Update Time: 2025-06-08

(R)-1-(2-chloro-6-fluorophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1213162-92-5
• Y11965
• AKOS017405007
• (R)-1-(2-CHLORO-6-FLUOROPHENYL)PROPAN-1-AMINE
• (R)-1-(2-chloro-6-fluorophenyl)propan-1-amine

• Inchi： 1S/C9H11ClFN/c1-2-8(12)9-6(10)4-3-5-7(9)11/h3-5,8H,2,12H2,1H3/t8-/m1/s1
• InChI Key： KNPHOMUTQLDOAF-MRVPVSSYSA-N
• SMILES： ClC1C=CC=C(C=1[C@@H](CC)N)F

Computed Properties

• Exact Mass: 187.0564052Da
• Monoisotopic Mass: 187.0564052Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Additional information on (R)-1-(2-chloro-6-fluorophenyl)propan-1-amine

Research Brief on (R)-1-(2-chloro-6-fluorophenyl)propan-1-amine (CAS: 1213162-92-5): Recent Advances and Applications

The compound (R)-1-(2-chloro-6-fluorophenyl)propan-1-amine (CAS: 1213162-92-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine, characterized by its 2-chloro-6-fluorophenyl moiety, serves as a critical intermediate in the synthesis of various bioactive molecules, particularly those targeting central nervous system (CNS) disorders. Recent studies have highlighted its potential in the development of novel therapeutics, owing to its unique structural features and pharmacological properties.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of (R)-1-(2-chloro-6-fluorophenyl)propan-1-amine as a key building block for the synthesis of selective serotonin reuptake inhibitors (SSRIs) with improved efficacy and reduced side effects. The study demonstrated that the chiral center of this compound plays a pivotal role in enhancing binding affinity to serotonin transporters, thereby optimizing therapeutic outcomes. The findings underscore the importance of stereochemistry in drug design and the potential of this compound to contribute to next-generation antidepressants.

Another notable application of (R)-1-(2-chloro-6-fluorophenyl)propan-1-amine was reported in a 2024 ACS Chemical Neuroscience article, where it was utilized as a precursor for the development of novel dopamine receptor modulators. The study revealed that derivatives of this compound exhibit high selectivity for D2/D3 receptors, making them promising candidates for treating Parkinson's disease and schizophrenia. The researchers employed advanced computational modeling and in vitro assays to validate the compound's efficacy, further solidifying its role in CNS drug discovery.

Beyond its applications in CNS therapeutics, (R)-1-(2-chloro-6-fluorophenyl)propan-1-amine has also been investigated for its potential in antimicrobial drug development. A recent Bioorganic & Medicinal Chemistry Letters publication (2024) highlighted its incorporation into novel quinolone derivatives, which demonstrated potent activity against multidrug-resistant bacterial strains. The study emphasized the compound's versatility as a scaffold for designing antibiotics with enhanced pharmacokinetic profiles.

In conclusion, (R)-1-(2-chloro-6-fluorophenyl)propan-1-amine (CAS: 1213162-92-5) represents a valuable chemical entity with broad applications in pharmaceutical research. Its role as a chiral intermediate in the synthesis of CNS-targeting drugs, antimicrobial agents, and other bioactive molecules underscores its significance in modern drug discovery. Future research is expected to further explore its potential, particularly in the context of personalized medicine and targeted therapies.